3-(2-bromophenyl)-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)propanamide

• IUPAC Name: 3-(2-bromophenyl)-N-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]propanamide
• InChI: InChI=1S/C19H19BrN4O/c1-24-13-17(12-23-24)16-8-14(9-21-11-16)10-22-19(25)7-6-15-4-2-3-5-18(15)20/h2-5,8-9,11-13H,6-7,10H2,1H3,(H,22,25)
• InChI Key: JYCOZDFQYJHXTH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CN=CC(=C2)CNC(=O)CCC3=CC=CC=C3Br
• Molecular Formula: C19H19BrN4O
• Molecular Weight: 399.3 g/mol

Description

3-(2-bromophenyl)-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)propanamide is a useful research compound. Its molecular formula is C19H19BrN4O and its molecular weight is 399.292. The purity is usually 95%.
BenchChem offers high-quality 3-(2-bromophenyl)-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-bromophenyl)-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research on the synthesis of compounds related to 3-(2-bromophenyl)-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)propanamide often involves the development of novel heterocyclic compounds with potential biological activities. Studies such as those by Dawood et al. (2006) and Marchetti et al. (1997) have focused on the synthesis of benzofuran-based heterocycles and heterocyclically substituted propanamides, respectively, highlighting the chemical versatility and potential of such compounds for further functionalization and application in medicinal chemistry Dawood et al., 2006; Marchetti et al., 1997.

Biological Activities

Several studies have been conducted to explore the biological activities of compounds structurally related to 3-(2-bromophenyl)-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)propanamide. For instance, Ananda et al. (2017) synthesized novel pyrazole derivatives and evaluated their antiproliferative activity against cancer cell lines, demonstrating significant cytotoxic effects against breast cancer and leukemia cells Ananda et al., 2017. This suggests potential applications in cancer therapy.

Antimicrobial and Anticancer Applications

Compounds with similar structural features have shown promising antimicrobial and anticancer activities. Gad-Elkareem et al. (2011) and Küçükgüzel et al. (2013) reported the synthesis and evaluation of new heterocyclic compounds, including pyridothienopyrimidines and celecoxib derivatives, displaying significant antimicrobial and anticancer properties Gad-Elkareem et al., 2011; Küçükgüzel et al., 2013. These findings indicate the potential of such compounds for development into therapeutic agents targeting various bacterial and cancerous cells.